Cas no 865182-53-2 (N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide)

• Product Name: N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide
• CAS No: 865182-53-2
• MF: C₁₄H₁₅N₃O₃S₂
• MW: 337.41720032692
• CID: 6098786
• PubChem ID: 4158273
• Update Time: 2025-07-18

N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide
• (Z)-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)butyramide
• Butanamide, N-[6-(aminosulfonyl)-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-
• N-[(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]butanamide
• F1365-3009
• AB00685944-01
• SR-01000012012
• SR-01000012012-1
• AKOS024606771
• N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)butanamide
• 865182-53-2

• Inchi： 1S/C14H15N3O3S2/c1-3-5-13(18)16-14-17(8-4-2)11-7-6-10(22(15,19)20)9-12(11)21-14/h2,6-7,9H,3,5,8H2,1H3,(H2,15,19,20)
• InChI Key： PPVAMSJAQNVJGY-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC#C)C2=CC=C(S(N)(=O)=O)C=C2S1)(=O)CCC

Computed Properties

• Exact Mass: 337.05548370g/mol
• Monoisotopic Mass: 337.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 560.3±60.0 °C(Predicted)
• pka: 9.50±0.20(Predicted)

Additional information on N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide

Introduction to N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide (CAS No. 865182-53-2)

N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide (CAS No. 865182-53-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of this compound, particularly the presence of a propargyl group and a sulfamoyl moiety, contribute to its potential therapeutic applications.

The chemical structure of N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide is characterized by a benzothiazole ring system fused with a butanamide moiety. The propargyl group (C₃H₅) attached to the benzothiazole ring adds a degree of flexibility and reactivity, which can be exploited in various chemical reactions and biological interactions. The sulfamoyl group (SO₂NH₂) further enhances the compound's polarity and solubility, making it suitable for both in vitro and in vivo studies.

Recent research has highlighted the potential of N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell walls and the inhibition of essential enzymes involved in bacterial metabolism.

In addition to its antimicrobial properties, N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide has been investigated for its anti-inflammatory effects. In vitro studies using human cell lines have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The anticancer potential of N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-yli​denebutanamide has also been explored. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2.

To further understand the biological activity of N-(2Z)-3-(prop​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‐(prop\-yn\-y\-l)\-\(sul\-fa\-mo\-y\-l)\-\(ben\-zo\-thia\-zo\-l\-\(y\-li\-de\)\-\(bu\-ta\-namide\), several structure/activity relationship (SAR) studies have been conducted. These studies have identified key structural elements that are crucial for its biological activity. For example, the presence of the propargyl group has been shown to enhance the compound's ability to interact with specific protein targets involved in bacterial cell wall synthesis.

The synthesis of N-(2Z)-3-(prop­­­­­­­­­­­­­­­­­­­­­­­­­¬¬¬¬¬¬¬¬¬¬¬¬¬¬¬¬¬⁠⁠⁠⁠⁠⁠⁠⁠⁠⁠⁠⁠⁠⁠−(prop−yn−y−l)−(sulfa−moyl)−(benzo−thiazo−l−(yli−de)−(bu−tanamide) has been optimized using various synthetic routes. One common approach involves the reaction of 6-sulfamoylbenzothiazole with propargylamine followed by condensation with an appropriate butanoyl chloride derivative. This method yields high purity and good yields of the target compound.

In conclusion, N-(2Z)-3-(prop‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‐(prop‐yn‐y‐l)‐(sulfa‐moyl)‐(benzo‐thiazo‐l‐(yli‐de)‐(bu‐tanamide) (CAS No. 865182–53–2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further preclinical and clinical development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine.